![molecular formula C8H10N2O3 B6255689 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid CAS No. 1509569-48-5](/img/no-structure.png)
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid
Description
The compound “5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid” is a chemical compound with the molecular weight of 182.18 . It is also known as "2- {5H,6H,7H-pyrazolo [3,2-b] [1,3]oxazin-2-yl}acetic acid" .
Molecular Structure Analysis
The IUPAC name of this compound is “2- (6,7-dihydro-5H-pyrazolo [5,1-b] [1,3]oxazin-2-yl)acetic acid” and its InChI code is "1S/C8H10N2O3/c11-8 (12)5-6-4-7-10 (9-6)2-1-3-13-7/h4H,1-3,5H2, (H,11,12)" .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid involves the condensation of 2-amino-5-methylpyrazine with ethyl oxalyl chloride to form 5-methyl-2-oxo-1,2-dihydropyrazine-3-carboxylic acid ethyl ester. This intermediate is then reacted with hydroxylamine hydrochloride to form the corresponding oxime, which is cyclized with acetic anhydride to form the pyrazolo[3,2-b][1,3]oxazepine ring system. The resulting compound is then hydrolyzed to yield the final product, 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid.", "Starting Materials": [ "2-amino-5-methylpyrazine", "ethyl oxalyl chloride", "hydroxylamine hydrochloride", "acetic anhydride" ], "Reaction": [ "Step 1: Condensation of 2-amino-5-methylpyrazine with ethyl oxalyl chloride to form 5-methyl-2-oxo-1,2-dihydropyrazine-3-carboxylic acid ethyl ester", "Step 2: Reaction of 5-methyl-2-oxo-1,2-dihydropyrazine-3-carboxylic acid ethyl ester with hydroxylamine hydrochloride to form the corresponding oxime", "Step 3: Cyclization of the oxime with acetic anhydride to form the pyrazolo[3,2-b][1,3]oxazepine ring system", "Step 4: Hydrolysis of the resulting compound to yield 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid" ] } | |
CAS RN |
1509569-48-5 |
Product Name |
5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carboxylic acid |
Molecular Formula |
C8H10N2O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
